5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C23H18ClN3O3S
• Molecular Weight: 451.9 g/mol
• IUPAC Name: (5E)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-1-(4-ethoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C23H18ClN3O3S/c1-2-30-19-11-9-17(10-12-19)27-22(29)20(21(28)25-23(27)31)14-18-4-3-13-26(18)16-7-5-15(24)6-8-16/h3-14H,2H2,1H3,(H,25,28,31)/b20-14+
• InChI Key: NDIDJYXJNALHID-XSFVSMFZSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CN3C4=CC=C(C=C4)Cl)/C(=O)NC2=S
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Cl)C(=O)NC2=S

Description

5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained significant attention in scientific research. It is a member of the pyrimidine family and is known to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell proliferation and survival. The compound also induces apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been found to exhibit other biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to contribute to the development and progression of various diseases. The compound has also been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is its potent anticancer activity. It has been found to be effective against various cancer cell lines, including those that are resistant to conventional chemotherapy drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One direction is to investigate its potential as a therapeutic agent for other diseases, such as diabetes and neurodegenerative disorders. Another direction is to improve its solubility and bioavailability to enhance its efficacy in vivo. Additionally, further studies are needed to elucidate its mechanism of action and identify potential drug targets.

Synthesis Methods

The synthesis of 5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction between 4-chlorobenzaldehyde, ethyl acetoacetate, and thiourea. The reaction is catalyzed by piperidine and yields the desired compound. The purity of the compound can be improved by recrystallization using a suitable solvent.

Scientific Research Applications

5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylene}-1-(4-ethoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been extensively studied for its biological activities. It has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer properties. The compound has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has shown promising results.